5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one

• Molecular Formula: C16H17ClN4O3
• Molecular Weight: 348.78 g/mol
• IUPAC Name: 4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-5-chloro-1H-pyridazin-6-one
• InChI: InChI=1S/C16H17ClN4O3/c17-15-12(8-18-19-16(15)22)21-5-3-20(4-6-21)9-11-1-2-13-14(7-11)24-10-23-13/h1-2,7-8H,3-6,9-10H2,(H,19,22)
• InChI Key: KHJWYYLGPWRYGL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=C(C(=O)NN=C4)Cl

Description

5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one, also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. BDP is a heterocyclic compound that contains a pyridazinone ring, a piperazine ring, and a benzodioxole moiety.

Mechanism of Action

5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one exerts its pharmacological effects through multiple mechanisms. It has been shown to inhibit the activation of the NF-κB pathway, which is a critical regulator of inflammation. 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one also inhibits the activity of several kinases, including AKT and ERK, which are involved in cell proliferation and survival. Additionally, 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one inhibits the production of pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one has also been shown to inhibit the growth of cancer cells and induce cell cycle arrest and apoptosis. In vivo studies have demonstrated that 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one reduces inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one has several advantages for lab experiments. It is readily available and can be synthesized using established methods. 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one has been shown to exhibit potent pharmacological effects, making it an attractive candidate for drug development. However, there are also limitations to using 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one in lab experiments. It has not been extensively studied in humans, and its safety profile is not well-established. Additionally, the mechanism of action of 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one is not fully understood, and further research is needed to elucidate its pharmacological effects.

Future Directions

There are several future directions for research on 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one. One area of interest is the development of 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one-based drugs for the treatment of cancer and viral infections. Additionally, further research is needed to understand the mechanism of action of 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one and its potential as a therapeutic target. Finally, studies are needed to evaluate the safety and efficacy of 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one in humans, which will be critical for its future use as a drug.

Synthesis Methods

The synthesis of 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one can be achieved through several methods, including the reaction between 4-chloro-3-nitropyridine and 4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine in the presence of a reducing agent. Another method involves the reaction between 4-chloro-3-nitropyridine and 4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine in the presence of zinc and acetic acid. Both of these methods have been reported to yield high purity 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one.

Scientific Research Applications

5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one has been studied extensively for its potential applications in drug development. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. 5-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-chloropyridazin-3(2H)-one has been investigated as a potential treatment for various diseases, including cancer, viral infections, and inflammation-related disorders.